![molecular formula C21H25N3O5S B3960992 3-[(3,5-dimethyl-1-piperidinyl)sulfonyl]-4-methyl-N-(3-nitrophenyl)benzamide](/img/structure/B3960992.png)
3-[(3,5-dimethyl-1-piperidinyl)sulfonyl]-4-methyl-N-(3-nitrophenyl)benzamide
Overview
Description
3-[(3,5-dimethyl-1-piperidinyl)sulfonyl]-4-methyl-N-(3-nitrophenyl)benzamide, commonly known as DMSB, is a chemical compound that has gained considerable attention in scientific research due to its potential applications in various fields. DMSB is a synthetic compound that belongs to the class of sulfonamides and has a molecular weight of 441.55 g/mol.
Mechanism of Action
The mechanism of action of DMSB is not fully understood, but it is believed to act by inhibiting specific enzymes and proteins involved in various cellular processes. DMSB has been shown to inhibit the activity of several kinases and phosphatases, which play critical roles in signaling pathways involved in cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects:
DMSB has been shown to have several biochemical and physiological effects, including anti-inflammatory, anti-tumor, and neuroprotective effects. DMSB has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the development of various inflammatory diseases. Additionally, DMSB has been shown to induce apoptosis in cancer cells by inhibiting specific signaling pathways involved in cell survival and proliferation.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using DMSB in lab experiments is its high potency and specificity. DMSB has been shown to have a high affinity for specific enzymes and proteins, making it an ideal tool for studying their functions. However, one of the limitations of using DMSB in lab experiments is its potential toxicity, which can lead to adverse effects on cell viability and function.
Future Directions
There are several future directions for research involving DMSB, including its potential applications in the development of novel therapeutic agents for various diseases. Additionally, further studies are needed to elucidate the precise mechanisms of action of DMSB and to identify its potential targets in various cellular processes. Furthermore, the development of more potent and selective DMSB analogs may lead to the development of more effective drugs for the treatment of various diseases.
Scientific Research Applications
DMSB has been studied extensively for its potential applications in various fields of scientific research. One of the primary areas of research is in the field of medicinal chemistry, where DMSB has shown promising results as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
properties
IUPAC Name |
3-(3,5-dimethylpiperidin-1-yl)sulfonyl-4-methyl-N-(3-nitrophenyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N3O5S/c1-14-9-15(2)13-23(12-14)30(28,29)20-10-17(8-7-16(20)3)21(25)22-18-5-4-6-19(11-18)24(26)27/h4-8,10-11,14-15H,9,12-13H2,1-3H3,(H,22,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYSNUGQUKSMWHX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CN(C1)S(=O)(=O)C2=C(C=CC(=C2)C(=O)NC3=CC(=CC=C3)[N+](=O)[O-])C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N3O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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